Cas no 2171965-68-5 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methoxypropanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methoxypropanoic acid
• CAS No: 2171965-68-5
• MF: C₂₅H₂₃N₃O₆
• MW: 461.466626405716
• CID: 6003831
• PubChem ID: 165536605
• Update Time: 2025-10-31

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methoxypropanoic acid
• EN300-1521352
• 2171965-68-5
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}-2-methoxypropanoic acid

• Inchi： 1S/C25H23N3O6/c1-33-21(24(30)31)13-27-23(29)22-20(11-6-12-26-22)28-25(32)34-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-12,19,21H,13-14H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： YGGGOMBLMARVML-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CN=C1C(NCC(C(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 461.15868546g/mol
• Monoisotopic Mass: 461.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 127Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methoxypropanoic acid

Introduction to 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methoxypropanoic Acid (CAS No. 2171965-68-5)

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methoxypropanoic acid, identified by its CAS number 2171965-68-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyridine core, a fluorenylmethoxycarbonyl (Fmoc) group, and an amide linkage, making it a versatile scaffold for medicinal chemistry applications.

The structural complexity of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methoxypropanoic acid positions it as a potential candidate for the development of novel therapeutic agents. The presence of the Fmoc moiety is particularly noteworthy, as it is commonly employed in peptide synthesis and as a protecting group for amino acids. This feature suggests that the compound may have applications in proteomics and the design of peptidomimetics, which are increasingly important in modern drug development.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The pyridine ring in 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methoxypropanoic acid is a key pharmacophoric element that can interact with various biological targets, including enzymes and receptors. This structural feature makes it an attractive candidate for further exploration in rational drug design.

One of the most compelling aspects of this compound is its potential to serve as a precursor for the synthesis of more complex derivatives. The methoxypropanoic acid moiety provides a reactive site for further functionalization, allowing chemists to tailor the molecule's properties to specific biological needs. This flexibility is crucial in drug discovery, where subtle modifications can significantly impact a molecule's efficacy and selectivity.

The fluroenylmethyl group attached to the pyridine ring via an amide bond introduces additional conformational freedom to the molecule. This feature can be exploited to optimize binding interactions with biological targets, potentially leading to higher affinity and improved pharmacokinetic profiles. Such structural attributes are highly valued in the design of next-generation pharmaceuticals.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging these tools, scientists have been able to identify promising candidates like 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methoxypropanoic acid (CAS No. 2171965-68-5) more efficiently than ever before. These computational studies have hinted at its potential role in modulating pathways relevant to cancer progression and inflammatory responses.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interaction with biological systems. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes implicated in disease processes. For instance, its ability to interact with metalloproteinases has been explored, as these enzymes are known to play a role in tumor invasion and metastasis. The precise mechanism by which this compound exerts its effects remains an area of active investigation.

The synthesis of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methoxypropanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules with greater ease, paving the way for rapid discovery and development in pharmaceutical research.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often enhances metabolic stability, bioavailability, and binding affinity. In 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-y lformamido}-2-methoxypropanoic acid, the fluorenylmethyl group serves as a fluorinated handle that may contribute to these desirable properties.

As our understanding of disease mechanisms continues to evolve, so too does our approach to drug design. Small molecules like 3-{3-( {(9H-fluoren -9 -yl)m ethoxyc arbonyl }a min o )py ridin -2 -y lform ami do } - 2 -me tho xypr o pano ic ac id (CAS No. 2171965 -68 -5) are at the forefront of this innovation, offering new opportunities for therapeutic intervention. Their complex structures provide a rich foundation for further chemical manipulation, enabling researchers to develop agents with tailored biological activities.

The integration of machine learning and artificial intelligence into drug discovery pipelines has revolutionized how compounds are prioritized and optimized. These technologies allow for rapid screening of vast libraries of molecules, identifying those with the highest potential for success. In this context, 3-{3-( {(9H-fluoren -9 -yl)m ethoxyc arbonyl }a min o )py ridin -2 -y lform ami do } - 2 -me tho xypr o pano ic ac id stands out as a promising lead worthy of further exploration.

The future prospects for this compound are exciting and multifaceted. Ongoing research aims to elucidate its full spectrum of biological activities and explore its potential as an intermediate in larger synthetic schemes. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion,3-{3-( {(9H-fluoren -9 -yl)m ethoxyc arbonyl }a min o )py ridin -2 -y lform ami do } - 2 -me tho xypr o pano ic ac id (CAS No. 2171965 -68 -5) exemplifies the innovative spirit driving modern pharmaceutical research. Its complex structure, combined with its potential biological relevance, makes it a valuable asset in the quest for novel therapeutics. As our scientific capabilities continue to advance, compounds like this one will play an increasingly important role in addressing some of medicine's most pressing challenges.